Cas no 1416346-99-0 ([4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid)

• Product Name: [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid
• CAS No: 1416346-99-0
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 5150488
• Update Time: 2025-07-21

[4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid
• 5-Thiazoleacetic acid, 4-(4-ethoxy-3-methylphenyl)-2-methyl-

• Inchi： 1S/C15H17NO3S/c1-4-19-12-6-5-11(7-9(12)2)15-13(8-14(17)18)20-10(3)16-15/h5-7H,4,8H2,1-3H3,(H,17,18)
• InChI Key： FFJKVDBFESEOFH-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=C(C2=CC=C(OCC)C(C)=C2)N=C1C

Computed Properties

• Exact Mass: 291.093
• Monoisotopic Mass: 291.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2

Additional information on [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid

Introduction to [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic Acid (CAS No. 1416346-99-0)

[4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number [1416346-99-0], belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities. The structural features of this compound, particularly its aromatic ring system and the presence of both ethoxy and methyl substituents, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis and characterization of [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid have been subjects of extensive research due to its promising pharmacological profile. Thiazole derivatives are widely recognized for their role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of functional groups in this compound enhances its interaction with biological targets, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of optimizing the structure of thiazole-based compounds to improve their efficacy and reduce potential side effects. The presence of the ethoxy group at the 4-position of the phenyl ring in [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid is believed to enhance its binding affinity to certain enzymes and receptors. This modification has been shown to modulate the pharmacokinetic properties of the compound, potentially leading to better therapeutic outcomes.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in metabolic pathways. Research has demonstrated that derivatives of thiazole can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory processes. The structural features of [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid make it a promising candidate for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid has shown potential in cancer research. Studies have indicated that thiazole derivatives can induce apoptosis in cancer cells by disrupting essential cellular processes. The specific configuration of this compound allows it to interfere with signaling pathways that are aberrantly activated in tumor cells, offering a new approach to cancer therapy.

The pharmacological activity of [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid is further enhanced by its ability to cross cell membranes efficiently. This property is critical for ensuring that the compound reaches its target sites within the body. Researchers have utilized computational methods to predict how this compound interacts with biological membranes, providing insights into its mechanism of action.

Another area where this compound has shown promise is in the treatment of neurological disorders. Thiazole derivatives have been investigated for their potential role in modulating neurotransmitter systems. The unique structural features of [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid make it a candidate for developing drugs that can interact with receptors involved in cognitive function and mood regulation.

The synthesis of [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product. These techniques include catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and protective group strategies.

In conclusion, [4-(4-Ethoxy-3-methyl-phenyl)-2-methyl-thiazol-5-yl]-acetic acid (CAS No. 1416346-99) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable scaffold for drug discovery. Ongoing research continues to explore its therapeutic possibilities, particularly in the areas of anti-inflammation and cancer treatment. As our understanding of molecular interactions advances, compounds like this one are expected to play a crucial role in developing next-generation therapeutics.